N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetamide
• InChI: InChI=1S/C29H30N4O2/c1-22-10-12-23(13-11-22)20-30-28(34)21-35-26-9-5-6-24-14-15-27(31-29(24)26)33-18-16-32(17-19-33)25-7-3-2-4-8-25/h2-15H,16-21H2,1H3,(H,30,34)
• InChI Key: LHCHUKBAXONEPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C29H30N4O2
• Molecular Weight: 466.6 g/mol

Description

N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide, also known as MPQOA, is a compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide involves its interaction with various molecular targets, including neurotransmitter receptors, enzymes, and ion channels. This compound has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of various physiological processes, including movement, mood, and motivation. This compound has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which plays a crucial role in the inflammatory response. Additionally, this compound has been shown to modulate the activity of certain ion channels, such as voltage-gated calcium channels, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have analgesic effects by modulating the activity of pain-sensing neurons in the spinal cord.

Advantages and Limitations for Lab Experiments

N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, this compound has been extensively studied, and its mechanism of action is well-understood. However, there are also some limitations associated with the use of this compound in lab experiments. For example, it has relatively low solubility in water, which can limit its use in certain experimental protocols. Additionally, this compound has not been extensively studied in vivo, and its potential side effects and toxicity profiles are not well-understood.

Future Directions

There are several future directions for the study of N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide. One potential direction is the development of new derivatives of this compound with improved efficacy and safety profiles. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in various disease models. Furthermore, studies are needed to determine the potential side effects and toxicity profiles of this compound in vivo. Finally, studies are needed to determine the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide involves several steps. The first step is the synthesis of 2-(4-phenylpiperazin-1-yl)quinoline-8-ol, which is achieved by reacting 8-hydroxyquinoline with 4-phenylpiperazine in the presence of a catalyst. The second step involves the reaction of the resulting compound with 4-methylbenzyl chloride to form N-(4-methylbenzyl)-2-(2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy)acetamide. The final step involves the purification of the compound using chromatography.

Scientific Research Applications

N-(4-methylbenzyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitter receptors, such as dopamine receptors, which play a crucial role in various neurological disorders, including Parkinson's disease and schizophrenia. In pharmacology, this compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and pain. In medicinal chemistry, this compound has been studied for its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.